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Compound of Interest

Compound Name: Zalig

Cat. No.: B10828543

Frequently Asked Questions (FAQS)
Q1: What is the mechanism of action for Zalig?

Zalig is a targeted therapy designed as a potent and selective inhibitor of the Apoptosis-
Regulating Kinase (ARK). In sensitive cancer cell lines, ARK is a critical component of a
signaling pathway that promotes cell survival and proliferation. By inhibiting ARK, Zalig
effectively blocks this pathway, leading to the induction of programmed cell death, or apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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